N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide

• IUPAC Name: N-[4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C18H17N3O2/c1-2-16-20-18(23-21-16)14-8-10-15(11-9-14)19-17(22)12-13-6-4-3-5-7-13/h3-11H,2,12H2,1H3,(H,19,22)
• InChI Key: QCQBNCLOPFKOPH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC=C(C=C2)NC(=O)CC3=CC=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide, also known as EPOB-DPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPOB-DPA belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of immune responses, inflammation, and cell survival. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been shown to inhibit the activation of NF-κB, which leads to the suppression of pro-inflammatory cytokines and chemokines. Additionally, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various diseases such as rheumatoid arthritis and multiple sclerosis. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. Moreover, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide is its high potency and selectivity. It has been shown to have a low toxicity profile and is well-tolerated in animal models. However, one of the limitations of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide is its poor solubility in aqueous solutions, which can limit its application in some experiments. Additionally, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has a relatively short half-life, which can affect its efficacy in some experiments.

Future Directions

Several future directions can be pursued in the research of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide. One of the areas of interest is the development of more efficient synthesis methods to obtain higher yields and purity of the compound. Additionally, further research is needed to fully understand the mechanism of action of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide and its potential therapeutic applications. Moreover, the development of more water-soluble derivatives of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide can expand its application in various experiments. Finally, the development of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide as a potential therapeutic agent for the treatment of various diseases requires further investigation.
Conclusion
In conclusion, N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The synthesis method of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been optimized to obtain high yields and purity of the compound. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been extensively studied for its potential anti-inflammatory, anti-tumor, and neuroprotective properties. The mechanism of action of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide involves the inhibition of the NF-κB pathway. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has several biochemical and physiological effects, and it has advantages and limitations for lab experiments. Finally, several future directions can be pursued in the research of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide to fully understand its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide involves the reaction of 4-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline with 2-phenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds via the formation of an intermediate that is then isolated and purified to obtain N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide. The synthesis method of N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and neuroprotective properties. N-(4-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-2-phenylacetamide has been tested in various in vitro and in vivo models, and it has shown promising results in the treatment of several diseases such as cancer, Alzheimer's disease, and multiple sclerosis.